Cas no 836614-08-5 (3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-N-(4-hydroxyphenyl)-4-oxo-)

3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-N-(4-hydroxyphenyl)-4-oxo- structure
836614-08-5 structure
Product name:3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-N-(4-hydroxyphenyl)-4-oxo-
CAS No:836614-08-5
MF:C24H26FN3O3
MW:423.479949474335
CID:1816094

3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-N-(4-hydroxyphenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxamide,7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-N-(4-hydroxyphenyl)-4-oxo-
    • 3-Quinolinecarboxamide, 7-(cyclohexylamino)-1-ethyl-6-fluoro-1,4-dihydro-N-(4-hydroxyphenyl)-4-oxo-
    • Inchi: 1S/C24H26FN3O3/c1-2-28-14-19(24(31)27-16-8-10-17(29)11-9-16)23(30)18-12-20(25)21(13-22(18)28)26-15-6-4-3-5-7-15/h8-15,26,29H,2-7H2,1H3,(H,27,31)
    • InChI Key: GEGVZRVOMBDYNR-UHFFFAOYSA-N
    • SMILES: N1(CC)C2=C(C=C(F)C(NC3CCCCC3)=C2)C(=O)C(C(NC2=CC=C(O)C=C2)=O)=C1

Experimental Properties

  • Density: 1.340±0.06 g/cm3(Predicted)
  • Boiling Point: 676.0±55.0 °C(Predicted)
  • pka: 9.91±0.26(Predicted)

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